Ethyl 4-cyano-5-(2,4-dimethoxybenzamido)-3-methylthiophene-2-carboxylate

Specification

• CAS No.: 545344-28-3
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.41
• IUPAC Name: ethyl 4-cyano-5-[(2,4-dimethoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• Standard InChI: InChI=1S/C18H18N2O5S/c1-5-25-18(22)15-10(2)13(9-19)17(26-15)20-16(21)12-7-6-11(23-3)8-14(12)24-4/h6-8H,5H2,1-4H3,(H,20,21)
• Standard InChI Key: DKBPWXVJNKUWRT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=C(C=C(C=C2)OC)OC)C#N)C

Introduction

Synthesis of Thiophene Derivatives

The synthesis of thiophene derivatives often involves the use of commercially available thiophene precursors. For example, ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate is a useful intermediate in synthesizing more complex thiophene derivatives. Synthesis methods may include:

• Condensation Reactions: Combining thiophene precursors with other functional groups (e.g., amides, esters) to form more complex structures.

• Substitution Reactions: Replacing existing substituents on the thiophene ring with new functional groups to modify its properties.

Potential Applications

Thiophene derivatives have been explored for various applications due to their biological activities:

• Pharmaceuticals: Potential use as anti-inflammatory or anticancer agents.

• Materials Science: Thiophene-based polymers are used in organic electronics and photovoltaics.

Research Findings and Future Directions

While specific research findings on Ethyl 4-cyano-5-(2,4-dimethoxybenzamido)-3-methylthiophene-2-carboxylate are not available, studies on similar thiophene derivatives suggest promising avenues for future research:

• Biological Activity Studies: Investigating the compound's potential as an anti-inflammatory or anticancer agent through in vitro and in vivo studies.

• Synthetic Method Optimization: Developing more efficient and cost-effective synthesis methods to facilitate large-scale production.